Cas no 5399-92-8 (4-Chloro-1H-pyrazolo[3,4-d]pyrimidine)

4-Chloro-1H-pyrazolo[3,4-d]pyrimidine structure
5399-92-8 structure
Product Name:4-Chloro-1H-pyrazolo[3,4-d]pyrimidine
CAS No:5399-92-8
MF:C5H3ClN4
MW:154.557118654251
MDL:MFCD03030404
CID:45814
PubChem ID:221095
Update Time:2025-04-18

4-Chloro-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine
    • 4-Chloropyrazolo[3,4-d]pyrimidine
    • NSC 4937
    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-
    • 4-Chloro-1H-pyrazolo(3,4-d)pyrimidine
    • 4-chloro-1H-pyrazolo [3,4-d] pyrimidine
    • YMXQUFUYCADCFL-UHFFFAOYSA-N
    • 4-chloropyrazolo[5,4-d]pyrimidine
    • NSC4937
    • PubChem13053
    • KSC496Q2J
    • AMMD00039
    • HMS1652C11
    • BCP26825
    • EBD52723
    • SBB039488
    • BBL100167
    • S
    • PB20011
    • Z1741971778
    • MFCD03030404
    • 4-Chloro-1H- pyrazolo[3,4-d]pyrimidine
    • 4-chloro-1H-pyrazolo[3,4-d]pyrmidine
    • F0909-0060
    • 2,3,4 Trimethoxybenzaldehyde
    • 4-Chloro-1H-pyrazolo-3,4-dpyrimidine
    • SDCCGMLS-0065537.P001
    • BB 0257719
    • EN300-27216
    • 1821249-93-7
    • AKOS000266347
    • A7847
    • AC-3600
    • SCHEMBL11218
    • SY005568
    • FT-0649592
    • DTXSID20277919
    • 5399-92-8
    • CS-D1776
    • NSC-4937
    • 4-chloro-2H-pyrazolo[3,4-d]pyrimidine
    • 4-chloro-1H-pyrazolo[3 pound not4-d]pyrimidine
    • 4-chloro-5H-pyrazolo[3,4-d]pyrimidine
    • MF-0708
    • DB-031258
    • ALBB-019908
    • DB-153744
    • STL227745
    • MDL： MFCD03030404
    • Inchi： 1S/C5H3ClN4/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H,(H,7,8,9,10)
    • InChI Key： YMXQUFUYCADCFL-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=NNC2=NC=N1

Computed Properties

  • Exact Mass: 154.00500
  • Monoisotopic Mass: 154.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 154.56
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.653
  • Melting Point: >350?C
  • Boiling Point: 348.3℃ at 760 mmHg
  • Flash Point: 348.315 °C at 760 mmHg
  • Refractive Index: 1.739
  • PSA: 54.46000
  • LogP: 1.00630

4-Chloro-1H-pyrazolo[3,4-d]pyrimidine Security Information

4-Chloro-1H-pyrazolo[3,4-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

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